Cas no 139655-09-7 (2-piperazin-1-ylethanamine 4-methylbenzenesulfonate)
139655-09-7 structure
Product Name:2-piperazin-1-ylethanamine 4-methylbenzenesulfonate
CAS No:139655-09-7
MF:C13H23N3O3S
MW:301.405021905899
CID:1277917
PubChem ID:21799567
Update Time:2025-04-20
2-piperazin-1-ylethanamine 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 2-piperazin-1-ylethanamine 4-methylbenzenesulfonate
- 1-piperazineethanamine, 4-methylbenzenesulfonate (1:1)
- 2-(Piperazin-1-yl)ethanamine 4-methylbenzenesulfonate (1:1)
- LogP
- 4-methylbenzenesulfonic acid,2-piperazin-1-ylethanamine
- 4-Methylbenzene-1-sulfonic acid--2-(piperazin-1-yl)ethan-1-amine (1/1)
- 1-Piperazineethanamine, mono(4-methylbenzenesulfonate)
- DTXSID10930526
- OKXOOMDBVFURDQ-UHFFFAOYSA-N
- SCHEMBL8617652
- 139655-09-7
-
- Inchi: 1S/C7H8O3S.C6H15N3/c1-6-2-4-7(5-3-6)11(8,9)10;7-1-4-9-5-2-8-3-6-9/h2-5H,1H3,(H,8,9,10);8H,1-7H2
- InChI Key: OKXOOMDBVFURDQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.N1(CCN)CCNCC1
Computed Properties
- Exact Mass: 301.14619
- Monoisotopic Mass: 301.14601278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Boiling Point: 505.4°C at 760 mmHg
- Flash Point: 259.4°C
- PSA: 95.66
2-piperazin-1-ylethanamine 4-methylbenzenesulfonate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
139655-09-7 (2-piperazin-1-ylethanamine 4-methylbenzenesulfonate) Related Products
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